Cas no 85750-24-9 (a-(4-Bromophenyl)-2-pyridineacetonitrile)

• Product Name: a-(4-Bromophenyl)-2-pyridineacetonitrile
• CAS No: 85750-24-9
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• CID: 727742
• PubChem ID: 14337904
• Update Time: 2024-10-26

a-(4-Bromophenyl)-2-pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile,a-(4-bromophenyl)-
• α-(4-Bromophenyl)-2-pyridineacetonitrile
• 2-(4-bromophenyl)-2-pyridin-2-ylacetonitrile
• alpha-(4-bromophenyl)pyridine-2-acetonitrile
• Einecs 288-551-5
• Brompheniramine Impurity 3
• 2-Pyridineacetonitrile, α-(4-bromophenyl)-
• starbld0006749
• AKOS022507516
• alpha -(4-Bromophenyl)-2-pyridineacetonitrile
• alpha-(4-Bromophenyl)-2-pyridineacetonitrile
• NS00064600
• a-(4-Bromophenyl)-2-pyridineacetonitrile
• (4-Bromophenyl)(pyridin-2-yl)acetonitrile
• 85750-24-9
• DTXSID001006362
• 2-(4-BROMOPHENYL)-2-(PYRIDIN-2-YL)ACETONITRILE

• Inchi： 1S/C13H9BrN2/c14-11-6-4-10(5-7-11)12(9-15)13-3-1-2-8-16-13/h1-8,12H
• InChI Key： PMKCUNAECONNCQ-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C(Br)C=C2)C#N)=NC=CC=C1

Computed Properties

• Exact Mass: 271.99491g/mol
• Monoisotopic Mass: 271.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.446
• Melting Point: 71-74°C
• Boiling Point: 385.8°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.614
• Solubility: 氯仿（微溶）、乙酸乙酯（微溶）

a-(4-Bromophenyl)-2-pyridineacetonitrile Security Information

• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere